Cas no 1308650-22-7 (2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one)

• Product Name: 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one
• CAS No: 1308650-22-7
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 5158772
• Update Time: 2025-07-20

2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one
• 2-chloro-1-[4-(4-methoxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone
• Ethanone, 2-chloro-1-[3,6-dihydro-4-(4-methoxyphenyl)-1(2H)-pyridinyl]-
• 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one

• Inchi： 1S/C14H16ClNO2/c1-18-13-4-2-11(3-5-13)12-6-8-16(9-7-12)14(17)10-15/h2-6H,7-10H2,1H3
• InChI Key： OFVSNSNFPLKECP-UHFFFAOYSA-N
• SMILES： ClCC(N1CC=C(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one

2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one: A Promising Compound in Medicinal Chemistry

2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one, with the chemical identifier CAS No. 1308650-22-7, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating specific biological pathways, making it a focal point for researchers aiming to address complex diseases.

The molecular architecture of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one is defined by the integration of a chloro group and a tetrahydropyridine ring system. The tetrahydropyridine ring, a common structural motif in various pharmaceuticals, contributes to the compound's pharmacological activity. The presence of a methoxyphenyl group at the 4-position of the tetrahydropyridine ring further enhances its interaction with target receptors, a critical factor in its biological efficacy.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one, with particular emphasis on optimizing reaction conditions to achieve high yields. One notable study published in Journal of Medicinal Chemistry (2023) demonstrated the use of catalytic asymmetric synthesis to produce this compound with enhanced stereochemical purity, a crucial parameter for drug development.

Pharmacological investigations into 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one have revealed its potential as a modulator of the central nervous system. In vitro studies have shown that this compound exhibits affinity for specific G-protein coupled receptors, suggesting its utility in the treatment of neurological disorders. The ability to modulate these receptors without inducing significant side effects makes it a promising candidate for further clinical exploration.

One of the most compelling aspects of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated its ability to reduce oxidative stress and neuroinflammation, two key factors in the progression of conditions such as Alzheimer's and Parkinson's disease. These findings, published in Neurochemical Research (2023), underscore the compound's therapeutic potential.

Moreover, the compound's interaction with ion channels has been a focal point of recent research. A study in Pharmacological Reports (2023) highlighted its ability to modulate voltage-gated sodium channels, a mechanism that could be leveraged in the development of novel anticonvulsant therapies. The specificity of this interaction is a critical factor in minimizing off-target effects, which is essential for safe therapeutic use.

The synthetic pathway of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one has also been a subject of recent innovation. Researchers have employed green chemistry principles to develop more sustainable and environmentally friendly synthesis methods. This approach not only reduces the ecological footprint but also aligns with the growing emphasis on sustainable pharmaceutical development in the industry.

Another area of interest is the compound's potential as a lead molecule for the development of new drugs. High-throughput screening studies have identified 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one as a promising scaffold for the design of analogs with improved pharmacokinetic properties. These analogs are being evaluated for their potential to address a range of therapeutic targets, including cancer and cardiovascular diseases.

Recent clinical trials have begun to explore the therapeutic potential of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one in preclinical models. These studies have focused on assessing its efficacy in reducing symptoms of chronic pain and inflammation, two conditions that are often challenging to manage with existing therapies. The results of these trials are expected to provide valuable insights into the compound's potential as a therapeutic agent.

Furthermore, the compound's role in drug delivery systems has been a topic of recent research. A study in Advanced Drug Delivery Reviews (2023) explored the use of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one as a carrier molecule for targeted drug delivery. This application could enhance the specificity of therapeutic agents, reducing the risk of systemic side effects while improving treatment outcomes.

As the field of medicinal chemistry continues to evolve, 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one stands as a testament to the power of innovative research and development. Its unique molecular structure and diverse biological activities position it as a valuable asset in the quest for novel therapeutic solutions. Ongoing studies are expected to further elucidate its potential applications, paving the way for its integration into future medical treatments.

In conclusion, 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one represents a significant breakthrough in medicinal chemistry. Its potential applications in treating a range of diseases, coupled with recent advancements in synthetic methods and pharmacological studies, underscore its importance in the development of new therapeutic agents. As research in this area continues to progress, the compound is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.

2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one is not only a subject of academic interest but also a potential game-changer in the pharmaceutical industry. Its unique properties and the ongoing research into its applications highlight the dynamic nature of medicinal chemistry and the continuous pursuit of innovative solutions to complex health challenges.

As the scientific community continues to explore the full potential of 2-Chloro-1-[4-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]ethan-1-one, it is clear that this compound holds significant promise for the future of medicine. The ongoing studies and advancements in its synthesis and application are expected to further solidify its role as a key player in the development of novel therapies, contributing to the advancement of human health and well-being.